Cas no 220497-79-0 (Fmoc-d-2-bromophenylalanine)

• Product Name: Fmoc-d-2-bromophenylalanine
• CAS No: 220497-79-0
• MF: C₂₄H₂₀BrNO₄
• MW: 466.323905944824
• MDL: MFCD01311770
• CID: 67031
• PubChem ID: 7006559
• Update Time: 2025-08-03

Fmoc-d-2-bromophenylalanine Chemical and Physical Properties

Names and Identifiers

• Fmoc-2-bromo-D-phenylalanine
• N-(9-Fluorenylmethoxycarbonyl)-2-bromophenyl-D-alanine
• Fmoc-D-2-Bromophe
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-bromophenyl)propanoic acid
• Fmoc-D-2-Bromophenylalanine
• FMOC-D-2-BROMO-PHE-OH
• FMOC-D-2-BR-PHE-OH
• Fmoc-D-phe(2-Br)-OH
• Fmoc-L-phe(2-Br)-OH
• FMOC-O-BROMO-D-PHE-OH
• (R)-N-Fmoc-2-Bromophenylalanine
• DTXSID40426503
• MFCD01311770
• AC-9634
• (2R)-3-(2-bromophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• AM82705
• DS-16152
• 220497-79-0
• (R)-3-(2-BROMO-PHENYL)-2-(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-PROPIONIC ACID
• 2-bromo-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-D-phenylalanine
• (R)-2-(((9H-FLUOREN-9-YL)METHOXY)CARBONYLAMINO)-3-(2-BROMOPHENYL)PROPANOIC ACID
• A815877
• N-Fmoc-2-bromo-D-phenylalanine
• EN300-3412112
• D-Phenylalanine,2-bromo-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• AKOS015837425
• A50155
• SCHEMBL19678478
• C24H20BrNO4
• CS-0149818
• (2R)-3-(2-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-bromophenyl)propanoicacid
• N-Fluorenemethoxycarbonyl-L-2-Bromo Phenylalanine
• (2R)-3-(2-bromophenyl)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
• Fmoc-d-2-bromophenylalanine

• MDL： MFCD01311770
• Inchi： 1S/C24H20BrNO4/c25-21-12-6-1-7-15(21)13-22(23(27)28)26-24(29)30-14-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h1-12,20,22H,13-14H2,(H,26,29)(H,27,28)/t22-/m1/s1
• InChI Key： GRJPAUULVKPBHU-JOCHJYFZSA-N
• SMILES： BrC1C=CC=CC=1C[C@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.05800
• Monoisotopic Mass: 464.049746
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 6
• Topological Polar Surface Area: 78.5

Experimental Properties

• Color/Form: White solid
• Density: 1.4220 (rough estimate)
• Melting Point: 140 °C
• Boiling Point: 657.1℃ at 760 mmHg
• Flash Point: 351.2 °C
• Refractive Index: 1.6500 (estimate)
• PSA: 75.63000
• LogP: 5.37440
• Solubility: Not available

Fmoc-d-2-bromophenylalanine Security Information

• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：Store at 0 ° C
• HazardClass：IRRITANT
• Safety Term：S24/25

Additional information on Fmoc-d-2-bromophenylalanine

Recent Advances in the Application of Fmoc-d-2-bromophenylalanine (CAS: 220497-79-0) in Chemical Biology and Pharmaceutical Research

Fmoc-d-2-bromophenylalanine (CAS: 220497-79-0) is a specialized amino acid derivative that has garnered significant attention in recent years due to its unique structural properties and versatile applications in peptide synthesis, drug discovery, and chemical biology. This compound, characterized by the presence of a bromine atom at the ortho position of the phenyl ring and the Fmoc (9-fluorenylmethoxycarbonyl) protecting group, serves as a critical building block for the development of novel peptide-based therapeutics and biomaterials. Recent studies have explored its potential in modulating protein-protein interactions, enhancing peptide stability, and enabling site-specific modifications, making it a valuable tool in modern pharmaceutical research.

One of the most notable advancements in the use of Fmoc-d-2-bromophenylalanine is its role in the synthesis of peptide-based inhibitors targeting challenging protein targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the incorporation of this amino acid into a peptide scaffold designed to inhibit the interaction between PD-1 and PD-L1, a key immune checkpoint pathway in cancer immunotherapy. The bromine atom facilitated post-synthetic modifications via palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse functional groups to optimize binding affinity and pharmacokinetic properties. This approach highlights the compound's utility in creating structurally complex and pharmacologically active peptides.

In addition to its applications in drug discovery, Fmoc-d-2-bromophenylalanine has been employed in the development of self-assembling peptide hydrogels for biomedical applications. Research published in Biomaterials Science (2024) showcased its use in designing hydrogels with tunable mechanical properties and bioactivity. The brominated aromatic side chain contributed to enhanced π-π stacking interactions, leading to improved gel stability and controlled drug release profiles. These hydrogels demonstrated potential as scaffolds for tissue engineering and localized drug delivery, particularly in the context of chronic wound healing and regenerative medicine.

The synthetic accessibility of Fmoc-d-2-bromophenylalanine has also been a focus of recent investigations. A 2024 report in Organic Process Research & Development described an optimized large-scale synthesis protocol that improved yield and purity while reducing environmental impact. The new method employed green chemistry principles, such as solvent recycling and catalyst recovery, addressing the growing demand for sustainable production of specialized amino acids in the pharmaceutical industry. This advancement is particularly relevant given the increasing use of this building block in clinical-stage peptide therapeutics.

Looking forward, the unique properties of Fmoc-d-2-bromophenylalanine position it as a key player in emerging areas such as targeted protein degradation and peptide-drug conjugates. Its ability to serve as a handle for bioorthogonal chemistry and its compatibility with solid-phase peptide synthesis make it an attractive choice for next-generation therapeutic development. As research continues to uncover new applications for this versatile compound, its role in advancing chemical biology and pharmaceutical sciences is expected to expand significantly in the coming years.